Cas no 1334375-84-6 (3-{6-cyclopropylimidazo2,1-b1,3thiazol-3-yl}-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylpropanamide)

• Product Name: 3-{6-cyclopropylimidazo2,1-b1,3thiazol-3-yl}-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylpropanamide
• CAS No: 1334375-84-6
• MF: C₁₉H₁₇N₅OS₂
• MW: 395.501180410385
• CID: 6517869
• Update Time: 2025-07-31

3-{6-cyclopropylimidazo2,1-b1,3thiazol-3-yl}-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-{6-cyclopropylimidazo2,1-b1,3thiazol-3-yl}-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylpropanamide
• 3-(6-cyclopropylimidazo[2,1-b][1,3]thiazol-3-yl)-N-(4-pyridin-3-yl-1,3-thiazol-2-yl)propanamide

• Inchi： 1S/C19H17N5OS2/c25-17(23-18-21-16(11-26-18)13-2-1-7-20-8-13)6-5-14-10-27-19-22-15(9-24(14)19)12-3-4-12/h1-2,7-12H,3-6H2,(H,21,23,25)
• InChI Key： PBRJYOSCYOCBLB-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=CN=C2)=CS1)(=O)CCC1=CSC2=NC(C3CC3)=CN21

Additional information on 3-{6-cyclopropylimidazo2,1-b1,3thiazol-3-yl}-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylpropanamide

3-{6-cyclopropylimidazo[2,1-b][1,3]thiazol-3-yl}-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]propanamide: A Comprehensive Overview of Its Properties and Applications

3-{6-cyclopropylimidazo[2,1-b][1,3]thiazol-3-yl}-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]propanamide (CAS No. 1334375-84-6) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique heterocyclic structure, combines imidazo[2,1-b][1,3]thiazole and thiazole moieties, making it a promising candidate for various applications in drug discovery and development.

The molecular structure of 3-{6-cyclopropylimidazo[2,1-b][1,3]thiazol-3-yl}-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]propanamide features a cyclopropyl group attached to the imidazothiazole core, which is further linked to a propanamide chain terminating in a pyridinyl-thiazole unit. This intricate architecture contributes to its potential biological activity, particularly in targeting specific enzymes or receptors involved in disease pathways. Researchers are increasingly exploring its role in modulating protein-protein interactions, a hot topic in modern drug design.

One of the most searched questions in the field of pharmaceutical chemistry revolves around the synthetic routes for imidazothiazole derivatives. The synthesis of 3-{6-cyclopropylimidazo[2,1-b][1,3]thiazol-3-yl}-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]propanamide typically involves multi-step organic reactions, including cyclization, amidation, and cross-coupling methodologies. Recent advancements in green chemistry have also prompted investigations into more sustainable synthetic approaches, aligning with the growing demand for environmentally friendly pharmaceutical processes.

The physicochemical properties of this compound, such as solubility, stability, and lipophilicity, are critical factors influencing its drug-likeness. With a molecular weight of approximately 423.5 g/mol, 3-{6-cyclopropylimidazo[2,1-b][1,3]thiazol-3-yl}-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]propanamide exhibits moderate polarity, which can be optimized through structural modifications to enhance its pharmacokinetic profile. These characteristics are frequently discussed in forums focusing on ADME (Absorption, Distribution, Metabolism, and Excretion) predictions for novel drug candidates.

In the context of drug discovery, this compound has shown potential in preliminary studies targeting various biological pathways. The presence of both thiazole and pyridine rings in its structure suggests possible interactions with kinases or other enzyme families, making it relevant to current research on targeted cancer therapies. Additionally, the imidazo[2,1-b][1,3]thiazole scaffold is known for its diverse pharmacological activities, including anti-inflammatory and antimicrobial effects, which expands the scope of its potential applications.

The market for imidazothiazole-based compounds has been growing steadily, driven by the increasing demand for novel therapeutic agents. 3-{6-cyclopropylimidazo[2,1-b][1,3]thiazol-3-yl}-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]propanamide represents a valuable addition to this market, particularly for researchers exploring small molecule inhibitors and signal transduction modulators. Its unique structure offers opportunities for intellectual property development, a key consideration in the competitive pharmaceutical industry.

From a computational chemistry perspective, molecular docking studies and QSAR (Quantitative Structure-Activity Relationship) analyses have been employed to predict the binding affinity and biological activity of this compound. These in silico approaches are highly searched topics among researchers looking to optimize lead compounds before proceeding to costly laboratory experiments. The integration of artificial intelligence in drug discovery has further accelerated the evaluation of compounds like 3-{6-cyclopropylimidazo[2,1-b][1,3]thiazol-3-yl}-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]propanamide, making it a subject of interest in cutting-edge pharmaceutical research.

Quality control and analytical characterization are essential aspects of working with specialized compounds. For 3-{6-cyclopropylimidazo[2,1-b][1,3]thiazol-3-yl}-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]propanamide, techniques such as HPLC (High-Performance Liquid Chromatography), mass spectrometry, and NMR spectroscopy are typically employed to ensure purity and confirm structural integrity. These analytical methods are frequently queried by quality assurance professionals and researchers alike.

Looking ahead, the development of 3-{6-cyclopropylimidazo[2,1-b][1,3]thiazol-3-yl}-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]propanamide derivatives with improved selectivity and reduced off-target effects represents an exciting avenue for future research. The compound's modular structure allows for systematic modifications, enabling medicinal chemists to explore structure-activity relationships in depth. This aligns with current trends in fragment-based drug design and personalized medicine, two highly searched topics in contemporary pharmaceutical science.

In conclusion, 3-{6-cyclopropylimidazo[2,1-b][1,3]thiazol-3-yl}-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]propanamide (CAS No. 1334375-84-6) stands as a compelling example of modern heterocyclic chemistry with significant potential in pharmaceutical applications. Its unique structural features, combined with the growing body of research on imidazo[2,1-b][1,3]thiazole derivatives, position it as a valuable compound for further investigation in drug discovery programs targeting various disease areas.